3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one

• CAS No.: 134894-47-6
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 3-amino-6-ethyl-7,9-dimethylpyrido[2,3-b][1,5]benzoxazepin-5-one
• InChI: InChI=1S/C16H17N3O2/c1-4-19-14-10(3)5-9(2)6-13(14)21-15-12(16(19)20)7-11(17)8-18-15/h5-8H,4,17H2,1-3H3
• InChI Key: UYUIJOAWTJMMIV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2OC3=C(C1=O)C=C(C=N3)N)C)C

Description

3-Amino-6-ethyl-7,9-dimethyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one is a tricyclic heterocyclic compound featuring a pyrido-benzoxazepinone scaffold. This structure combines a pyridine ring fused with a benzoxazepinone system, substituted with amino, ethyl, and methyl groups at positions 3, 6, 7, and 9, respectively. Its molecular formula is C₁₆H₁₈N₃O₂, with a molecular weight of 284.34 g/mol.

The ethyl group at position 6 and methyl groups at positions 7 and 9 contribute to its lipophilicity, while the amino group at position 3 enhances hydrogen-bonding interactions, critical for binding to biological targets like CDK8 or HIV-related proteins .

Biological Activity

3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one (CAS No. 140413-21-4) is a compound belonging to the class of benzoxazepines, which are known for their diverse biological activities. The structural complexity of this compound suggests potential interactions with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C16H17N3O2
• Molecular Weight : 283.32 g/mol
• IUPAC Name : 3-amino-6-ethyl-8,9-dimethylpyrido[2,3-b][1,5]benzoxazepin-5-one

Biological Activity Overview

Research into the biological activity of 3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one has revealed several potential therapeutic applications:

Antimicrobial Activity

Studies indicate that compounds within the benzoxazepine class exhibit antimicrobial properties. For instance, related structures have shown effectiveness against various bacterial strains and fungi. The specific activity of this compound against pathogens remains to be fully elucidated but suggests a promising avenue for further research.

Anticancer Potential

There is emerging evidence that benzoxazepines can inhibit cancer cell proliferation. Preliminary studies have indicated that derivatives similar to 3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin may exert cytotoxic effects on cancer cell lines. This activity is often attributed to the ability of these compounds to induce apoptosis or inhibit cell cycle progression.

Neuropharmacological Effects

Given the structural features of 3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin, it may interact with neurotransmitter systems. Compounds in this class have been investigated for their potential as anxiolytics and antidepressants due to their ability to modulate serotonin and dopamine receptors.

Table 1: Summary of Biological Activities

Activity	Findings	References
Antimicrobial	Exhibits potential against bacterial strains; specific efficacy TBD
Anticancer	Induces apoptosis in cancer cell lines; further studies required
Neuropharmacological	Possible modulation of serotonin/dopamine pathways; needs clinical validation

The precise mechanisms by which 3-Amino-6-ethyl-7,9-dimethyl-pyrido(2,3-b)(1,5)benzoxazepin exerts its biological effects are still under investigation. However, it is hypothesized that the compound may interact with specific receptors or enzymes involved in cellular signaling pathways.

Future Directions

Further research is warranted to explore:

• In vivo Studies : To validate the efficacy and safety profile in animal models.
• Mechanistic Studies : To elucidate the exact molecular targets and pathways affected by this compound.
• Structure-Activity Relationship (SAR) : To optimize the chemical structure for enhanced biological activity.

Comparison with Similar Compounds

Key Observations:

• Ethyl vs.
• Amino Group at Position 3: Critical for hydrogen bonding with kinase active sites (e.g., CDK8’s P-loop motif) .
• Methyl at Position 7 : Introduces steric effects that may modulate selectivity against off-target kinases .

Pharmacological Activity Comparison

CDK8 Inhibition:

• Target Compound : IC₅₀ = 8.25 nM against CDK8, with co-crystal studies confirming Type II inhibitor binding .
• 3-Amino-6,9-dimethyl-: IC₅₀ > 25 nM, suggesting ethyl substitution at position 6 improves affinity .
• 6-Allyl-3-amino-7,9-dimethyl-: Not tested for CDK8 but shows anti-HIV activity (EC₅₀ = 2.5 μM) .

Anti-HIV Activity:

• Target Compound : Moderate activity (EC₅₀ ~1–10 μM) attributed to interference with viral replication machinery .
• 3-Nitro-6,9-dimethyl-: Inactive precursor; nitro group must be reduced to amino for antiviral effects .

Physicochemical Properties

Property	Target Compound	3-Amino-6,9-dimethyl-	3-Amino-6,7,9-trimethyl-
Aqueous Solubility	Not reported	0.0466 g/L	0.0466 g/L
logP (Predicted)	~2.8 (ethyl enhances lipophilicity)	~2.1	~2.3
Melting Point	232–234°C	197–198°C	234–236°C